![molecular formula C13H13ClN2 B045469 1-(4-Chlorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine CAS No. 112758-91-5](/img/structure/B45469.png)
1-(4-Chlorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
Overview
Description
1-(4-Chlorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (CHTTP) is a novel compound synthesized from a combination of 4-chlorophenyl and 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine. This compound has been studied extensively in scientific research applications due to its unique chemical structure and potential therapeutic effects. CHTTP has been found to have a wide range of biochemical and physiological effects, and has been used in laboratory experiments with both advantages and limitations.
Scientific Research Applications
Vascular Smooth Muscle Relaxants and Antihypertensive Agents : Tetrahydropyrrolo[1,2-a]quinoxalines and tetrahydropyrrolo[1,2-a]pyrido[3,2-a]pyrazines, chemically related to 1-(4-Chlorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, have shown potential as vascular smooth muscle relaxants and antihypertensive agents, displaying varying degrees of muscle relaxation (Abou-Gharbia et al., 1984).
Antiarrhythmic Activity : N-substituted 1-(2,4,6-trimethylphenyl)-2-[N-(2′-hydroxy-3′-phenyloxypropyl)-aminomethyl]pyrroles have been found to exhibit high antiarrhythmic activity, suggesting potential applications in drug discovery and clinical trials (Likhosherstov et al., 2003).
Optoelectronic Properties and Light-Emitting Devices : Some derivatives like 2,5-Di(aryleneethynyl)pyrazine demonstrate potential for use in light-emitting devices due to their low HOMO-LUMO gap and unique structural features (Zhao et al., 2004).
Synthesis of Chiral Tetrahydropyrrolo[1,2-a]pyrazines : Asymmetric hydrogenation of heterocyclic imines enables the synthesis of chiral tetrahydropyrrolo[1,2-a]pyrazines, important for their biological activities and medicinal efficacy (Hu et al., 2018).
Anti-Tubercular Activity : Certain derivatives have shown potential anti-tubercular activity by binding to the receptor 1-phosphatidylinositol phosphodiesterase (Al-Tamimi et al., 2018).
Aldose Reductase Inhibitors : AS-3201, a novel aldose reductase inhibitor based on this chemical structure, has shown potent inhibition in vitro and in vivo, indicating its potential in treating conditions related to aldose reductase activity (Negoro et al., 1998).
Mechanism of Action
Target of Action
Similar compounds containing pyrazole and triazolo-pyrazine moieties have been reported to exhibit antimicrobial activity . These compounds are known to interact with various enzymes and proteins, disrupting essential biological processes in microbes.
Mode of Action
Compounds with similar structures, such as pyrazole and triazolo-pyrazine derivatives, have been reported to inhibit microbial growth . They interact with their targets, leading to changes in the normal functioning of the microbes, ultimately inhibiting their growth.
Biochemical Pathways
Related compounds have been found to interfere with various biochemical pathways in microbes, leading to their growth inhibition .
Result of Action
Similar compounds have been reported to exhibit antimicrobial activity, indicating that they may lead to the death or growth inhibition of microbes .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2/c14-11-5-3-10(4-6-11)13-12-2-1-8-16(12)9-7-15-13/h1-6,8,13,15H,7,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTJBTXDWTBNNPZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=CC=C2C(N1)C3=CC=C(C=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30342107 | |
Record name | 1-(4-Chlorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30342107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
112758-91-5 | |
Record name | 1-(4-Chlorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30342107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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